Cas no 853752-60-0 (1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylmethanol)

• Product Name: 1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylmethanol
• CAS No: 853752-60-0
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• CID: 5447210
• Update Time: 2025-05-22

1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• [1-(3-phenylpropyl)-1H-benzimidazol-2-yl]methanol
• 1H-Benzimidazole-2-methanol, 1-(3-phenylpropyl)-
• 1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylmethanol

• Inchi： 1S/C17H18N2O/c20-13-17-18-15-10-4-5-11-16(15)19(17)12-6-9-14-7-2-1-3-8-14/h1-5,7-8,10-11,20H,6,9,12-13H2
• InChI Key： CSELEBVKTYNSAG-UHFFFAOYSA-N
• SMILES： C1(CO)N(CCCC2=CC=CC=C2)C2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylmethanol

1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylmethanol: A Comprehensive Overview

1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylmethanol (CAS No: 853752-60-0) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which combines a benzodiazole ring system with a phenylpropyl group and a methanol moiety. The benzodiazole core is a heterocyclic aromatic compound known for its stability and versatile reactivity, making it a valuable building block in various chemical syntheses.

The benzodiazole framework in this compound is particularly noteworthy due to its ability to participate in diverse chemical reactions. Recent studies have highlighted its potential as a precursor for the synthesis of advanced materials, such as organic light-emitting diodes (OLEDs) and sensors. Researchers have demonstrated that the incorporation of benzodiazole derivatives into these materials can significantly enhance their electronic properties, leading to improved performance in optoelectronic applications.

The phenylpropyl substituent attached to the benzodiazole ring introduces additional electronic and steric effects, which can be fine-tuned to achieve desired chemical properties. This feature has made 1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylmethanol a valuable intermediate in the synthesis of bioactive compounds. For instance, recent investigations have explored its role in drug discovery, particularly in the development of anticancer agents. The compound's ability to modulate key cellular pathways has shown promise in preclinical models, suggesting potential therapeutic applications.

In terms of synthesis, 1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylmethanol can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the benzodiazole ring system while maintaining the integrity of the phenylpropyl and methanol groups. The choice of synthetic pathway often depends on the specific requirements of downstream applications, such as purity or scalability.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided detailed insights into its molecular structure and reactivity. For example, NMR analysis has revealed the stereochemical arrangement of the substituents on the benzodiazole ring, which is critical for understanding its interaction with biological systems.

Looking ahead, 1-(3-phenylpropyl)-1H-1,3-benzodiazol-2-ylmethanol is expected to play an increasingly important role in both academic research and industrial applications. Its unique combination of structural features makes it a versatile tool for exploring new chemical spaces and developing innovative solutions across multiple disciplines. As research continues to uncover its full potential, this compound will undoubtedly remain at the forefront of scientific inquiry.